Cas no 892980-50-6 (2-cyclopropaneamido-N,6-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)

• Product Name: 2-cyclopropaneamido-N,6-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• CAS No: 892980-50-6
• MF: C₁₅H₂₀N₂O₂S
• MW: 292.396502494812
• CID: 6530107
• Update Time: 2025-06-30

2-cyclopropaneamido-N,6-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropaneamido-N,6-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• 2-(cyclopropanecarbonylamino)-N,6-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• Benzo[b]thiophene-3-carboxamide, 2-[(cyclopropylcarbonyl)amino]-4,5,6,7-tetrahydro-N,6-dimethyl-

• Inchi： 1S/C15H20N2O2S/c1-8-3-6-10-11(7-8)20-15(12(10)14(19)16-2)17-13(18)9-4-5-9/h8-9H,3-7H2,1-2H3,(H,16,19)(H,17,18)
• InChI Key： SNTVSLBFSBMTNJ-UHFFFAOYSA-N
• SMILES： C12CC(C)CCC=1C(C(NC)=O)=C(NC(C1CC1)=O)S2

Additional information on 2-cyclopropaneamido-N,6-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

2-Cyclopropaneamido-N,6-Dimethyl-4,5,6,7-Tetrahydro-1-Benzothiophene-3-Carboxamide (CAS No: 892980-50-6)

The compound 2-cyclopropaneamido-N,6-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No: 892980-50-6) is a complex organic molecule with a unique structure that combines several functional groups. This compound has garnered significant attention in recent years due to its potential applications in various fields of chemistry and pharmacology. The molecule consists of a benzothiophene ring system with a cyclopropane substituent and various methyl groups attached at specific positions. These structural features make it a versatile compound with promising properties for drug design and material science.

Recent studies have highlighted the importance of benzothiophene derivatives in the development of novel therapeutic agents. The presence of the benzothiophene ring in this compound provides a rigid framework that can enhance the molecule's stability and bioavailability. Additionally, the cyclopropane group introduces strain into the molecule, which can be exploited to create novel reactivity or improve binding affinity to target proteins. Researchers have also explored the role of methyl groups in modulating the compound's pharmacokinetic properties, making it a valuable candidate for drug delivery systems.

The synthesis of 2-cyclopropaneamido-N,6-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the benzothiophene ring system and subsequent functionalization with the cyclopropane and methyl groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex molecules. For instance, the use of transition metal catalysts has been reported to significantly improve the yield and purity of this compound.

In terms of applications, this compound has shown potential in several areas. In pharmacology, it has been investigated as a potential inhibitor of certain enzymes involved in disease pathways. Its ability to interact with biological targets makes it a promising candidate for drug development programs targeting conditions such as inflammation or neurodegenerative diseases. Furthermore, its unique electronic properties make it an interesting material for applications in optoelectronics and sensors.

The environmental impact of this compound is another area of interest. Researchers have been studying its biodegradability and toxicity profiles to ensure its safe use in industrial and medical applications. Preliminary studies suggest that it has low toxicity and is rapidly metabolized in biological systems, which are favorable attributes for its use in therapeutic agents.

In conclusion, 2-cyclopropaneamido-N,6-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No: 892980-50-6) is a versatile compound with significant potential in various fields. Its unique structure and functional groups provide opportunities for innovative applications in drug design and material science. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.